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Compound of Interest

Compound Name: NSC23005 sodium
Cat. No.: B15562049
Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
NSC23005 sodium salt. The following information is critical for ensuring laboratory safety and
proper management of this chemical compound.

Hazard Identification and Safety Precautions

NSC23005 sodium salt is a chemical compound that requires careful handling due to its
potential health effects. According to the safety data sheet, it is classified with the following
hazards[1]:

Harmful if swallowed: Acute oral toxicity.

Causes skin irritation: Can lead to redness, itching, and inflammation upon contact.

Causes serious eye irritation: May result in significant eye discomfort and potential damage.

May cause respiratory irritation: Inhalation of dust can irritate the respiratory tract.

Hazard Summary Table
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Hazard Statement GHS Classification Precautionary Measures

Wash thoroughly after

Harmful if swallowed Acute toxicity - oral 4 (H302) )
handling.
Causes skin irritation Skin irritation 2 (H315) Wear protective gloves.
i o o Wear eye protection/face
Causes serious eye irritation Eye irritation 2A (H319)

protection.

B o Avoid breathing
) o Specific target organ toxicity _
May cause respiratory irritation ] dust/fume/gas/mist/vapors/spr
(single exposure) 3 (H335)
ay.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling NSC23005 sodium[2][3][4]:

PPE Requirements Table

Protection Type Specification Rationale

Safety glasses with side
) shields or goggles. A face To prevent eye contact and
Eye/Face Protection ) ] o
shield may be necessary for serious eye irritation[1].

larger quantities.

Chemical-resistant gloves
) ] (e.g., nitrile rubber). A lab coat To prevent skin irritation from
Skin Protection ) ) )
or chemical-resistant apron direct contact[1].

should be worn.

A NIOSH-approved respirator

) ) should be used if ventilation is To prevent respiratory tract
Respiratory Protection

inadequate or if dust is irritation[1].
generated.
) Wear appropriate chemical- To prevent skin contact and
Hand Protection ) o
resistant gloves. irritation[1].
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Experimental Protocol: Safe Handling of NSC23005
Sodium

The following step-by-step guide ensures the safe handling of NSC23005 sodium in a
laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.

e Ensure that an eyewash station and safety shower are readily accessible.

» Before starting, confirm that all necessary PPE is available and in good condition.
o Keep the container of NSC23005 sodium tightly closed when not in use.

2. Handling the Compound:

o Wear all required PPE as specified in the table above.

» Avoid generating dust when handling the solid material.

e Use a spatula or other appropriate tool to transfer the powder.

« |If weighing the compound, do so in a fume hood or a ventilated balance enclosure.
e Avoid all personal contact, including inhalation[5].

3. Spill Management:

¢ In case of a small spill, ensure adequate ventilation and wear appropriate PPE.

o Carefully sweep up the spilled solid material, avoiding dust generation.

e Place the collected material into a suitable container for disposal.

e Clean the spill area with a suitable solvent and then wash with soap and water.
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For large spills, evacuate the area and follow emergency procedures.

4. Storage:

Store NSC23005 sodium in a tightly sealed container.

Keep in a dry, cool, and well-ventilated place[6].

Store away from incompatible materials. The safety data sheet does not specify incompatible
materials, but as a general precaution, store away from strong oxidizing agents.

Disposal Plan

The disposal of NSC23005 sodium and any contaminated materials must be conducted in
accordance with all local, state, and federal regulations.

e \Waste Characterization: Unused NSC23005 sodium should be considered a hazardous
chemical waste.

o Containerization: Collect waste material in a clearly labeled, sealed container.

o Disposal Route: Dispose of the chemical waste through an authorized hazardous waste
disposal company. Do not dispose of it down the drain or in the regular trash. The safety data
sheet advises seeing Section 13 for disposal information, but no specific methods are
provided in the available search results[1].

Workflow for Safe Handling of NSC23005 Sodium
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Caption: Workflow for the safe handling of NSC23005 sodium.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15562049/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-nsc23005-sodium
https://www.benchchem.com/product/b15562049/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-nsc23005-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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